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Compound of Interest

Compound Name: Bis(heptafluoroisopropyl)mercury

Cat. No.: B3357818 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with

Bis(heptafluoroisopropyl)mercury. Adherence to these protocols is mandatory to ensure

personnel safety and regulatory compliance.

Bis(heptafluoroisopropyl)mercury is a highly toxic organomercury compound that requires

stringent safety measures.[1][2] Organo-alkyl mercury compounds are known for their high

toxicity and can be fatal upon contact with the skin.[2] Due to the severe hazards associated

with this class of compounds, all handling procedures must be conducted with the utmost care

and preparedness.

Essential Personal Protective Equipment (PPE)
A multi-layered glove system is required for handling Bis(heptafluoroisopropyl)mercury. This

consists of a laminate glove (e.g., Silver Shield/4H) worn under heavy-duty nitrile or neoprene

gloves with long cuffs.[2] Standard laboratory apparel, including a fully-buttoned lab coat, long

pants, and closed-toe shoes, is mandatory.[1][3] Chemical safety goggles and a face shield are

also required to protect against splashes.[1][4]
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PPE Category Specification

Hand Protection

Inner Glove: Laminate (e.g., Silver Shield/4H).

[2] Outer Glove: Heavy-duty nitrile or neoprene

with long cuffs.[2]

Eye/Face Protection Chemical safety goggles and a face shield.[1][4]

Body Protection
Fully-buttoned lab coat, long pants, and closed-

toe shoes.[1][3]

Respiratory

A self-contained breathing apparatus (SCBA) is

required if concentrations exceed the

Permissible Exposure Limit (PEL).[2]

Operational Plan: From Receipt to Disposal
All operations involving Bis(heptafluoroisopropyl)mercury must be performed within a

certified chemical fume hood to minimize inhalation exposure.[1] An emergency shower and

eyewash station must be readily accessible.[1]

Pre-Handling and Preparation
Training: All personnel must receive specific training on the hazards and handling of

organomercury compounds before commencing any work.[1]

Documentation: Review the Safety Data Sheet (SDS) for

Bis(heptafluoroisopropyl)mercury and the laboratory's Standard Operating Procedure

(SOP).[1]

Area Designation: Designate a specific area within a chemical fume hood for all handling

activities.

Spill Kit: Ensure a mercury spill kit is readily available.[3]

Handling Procedure
Don PPE: Put on all required personal protective equipment as specified in the table above.
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Containment: Conduct all manipulations over a tray or secondary container to contain any

potential spills.[2]

Dispensing: Use appropriate tools (e.g., spatulas, syringes) to handle the compound. Avoid

generating dust or aerosols.

Container Management: Keep the container of Bis(heptafluoroisopropyl)mercury tightly

closed when not in use.[2]

Post-Handling and Decontamination
Decontaminate: Thoroughly decontaminate all surfaces and equipment that came into

contact with the compound.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of gloves

and any other contaminated disposable items as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after handling is complete and before

leaving the laboratory.

Disposal Plan
All waste containing Bis(heptafluoroisopropyl)mercury is classified as hazardous waste and

must be disposed of accordingly.[2]

Waste Collection: Collect all contaminated solid waste (e.g., gloves, wipes, pipette tips) in a

dedicated, clearly labeled, and sealed hazardous waste container.[1]

Liquid Waste: Collect any liquid waste containing Bis(heptafluoroisopropyl)mercury in a

separate, sealed, and labeled container. Do not mix with other waste streams.[2]

Labeling: Label all waste containers with "Hazardous Waste," the full chemical name

"Bis(heptafluoroisopropyl)mercury," and any other required information by your

institution's environmental health and safety department.

Storage: Store waste containers in a designated and secure area, away from incompatible

materials.
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Pickup: Arrange for hazardous waste pickup through your institution's established

procedures.

Chemical and Physical Data
Property Value

Chemical Name Bis(heptafluoroisopropyl)mercury

Synonyms
Bis(heptafluoro-2-propyl)mercury,

Bis(perfluoroisopropyl)mercury

CAS Number 756-88-7

Molecular Formula C6F14Hg

Molecular Weight 538.63 g/mol

Appearance Powder or liquid

Hazard Codes Xi (Irritant), T (Toxic)

Risk Statements

R26/27/28 (Very toxic by inhalation, in contact

with skin and if swallowed), R33 (Danger of

cumulative effects)
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Caption: Safe handling workflow for Bis(heptafluoroisopropyl)mercury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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